Cas no 1015939-64-6 (2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde)

• Product Name: 2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde
• CAS No: 1015939-64-6
• MF: C₅H₄ClN₃O₃
• MW: 189.556559562683
• MDL: MFCD04969653
• CID: 5668321
• PubChem ID: 45157283
• Update Time: 2023-09-12

2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-2707647
• AKOS013358515
• 2-(4-chloro-3-nitro-1H-pyrazol-1-yl)acetaldehyde
• 1015939-64-6

• MDL： MFCD04969653
• Inchi： 1S/C5H4ClN3O3/c6-4-3-8(1-2-10)7-5(4)9(11)12/h2-3H,1H2
• InChI Key： VFHCDBNTLFGUCF-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CC=O

Computed Properties

• Exact Mass: 188.9941187g/mol
• Monoisotopic Mass: 188.9941187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.7Ų